Cas no 1805586-08-6 (2,5-Bis(trifluoromethyl)-3-methylbenzyl chloride)

• Product Name: 2,5-Bis(trifluoromethyl)-3-methylbenzyl chloride
• CAS No: 1805586-08-6
• MF: C₁₀H₇ClF₆
• MW: 276.606003046036
• CID: 5008637
• Update Time: 2025-07-23

2,5-Bis(trifluoromethyl)-3-methylbenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-methylbenzyl chloride

• Inchi： 1S/C10H7ClF6/c1-5-2-7(9(12,13)14)3-6(4-11)8(5)10(15,16)17/h2-3H,4H2,1H3
• InChI Key： WZHNSMFRPYMHMS-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)(F)F)C=C(C)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 2,5-Bis(trifluoromethyl)-3-methylbenzyl chloride

Introduction to 2,5-Bis(trifluoromethyl)-3-methylbenzyl Chloride (CAS No. 1805586-08-6)

2,5-Bis(trifluoromethyl)-3-methylbenzyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1805586-08-6, features a benzyl chloride core substituted with two trifluoromethyl groups at the 2- and 5-positions, along with a methyl group at the 3-position. Such a structural configuration imparts distinct electronic and steric characteristics, making it a valuable intermediate in synthetic chemistry.

The presence of multiple fluorine atoms in the molecule enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Specifically, the trifluoromethyl groups contribute to the compound's resistance to enzymatic degradation, a property that is highly desirable in the development of long-acting pharmaceuticals. Additionally, the electron-withdrawing nature of these fluorine atoms can modulate the reactivity of the benzyl chloride moiety, facilitating selective transformations in synthetic pathways.

In recent years, there has been growing interest in leveraging halogenated aromatic compounds like 2,5-Bis(trifluoromethyl)-3-methylbenzyl chloride for their role in medicinal chemistry. Researchers have explored its utility as a building block in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and antiviral agents. The benzyl chloride group serves as a versatile handle for further functionalization via nucleophilic substitution reactions, allowing chemists to introduce diverse pharmacophores while maintaining the integrity of the trifluoromethyl-substituted aromatic core.

One notable application of this compound is in the synthesis of trifluoromethylated heterocycles, which are known for their enhanced binding affinity and selectivity in biological targets. For instance, studies have demonstrated its use in constructing substituted pyrimidines and pyrazoles that exhibit potent activity against certain therapeutic targets. The methyl group at the 3-position further fine-tunes the electronic distribution within the aromatic ring, influencing both solubility and bioavailability of derived compounds.

The compound's reactivity also makes it a candidate for exploring novel synthetic methodologies. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, can be facilitated by the presence of the benzyl chloride functionality. These reactions enable the introduction of aryl or heteroaryl groups at various positions around the aromatic ring, expanding the structural diversity of potential drug candidates derived from 2,5-Bis(trifluoromethyl)-3-methylbenzyl chloride.

From an agrochemical perspective, derivatives of this compound have shown promise as intermediates in the development of novel pesticides and herbicides. The trifluoromethyl groups contribute to improved environmental stability and resistance to degradation under field conditions, which are critical for ensuring efficacy over prolonged periods. Furthermore, the benzyl chloride moiety allows for further derivatization into more complex structures that can target specific enzymatic pathways in pests while minimizing toxicity to non-target organisms.

The synthesis of 2,5-Bis(trifluoromethyl)-3-methylbenzyl chloride typically involves multi-step organic transformations starting from commercially available precursors such as trifluoromethanesulfonic anhydride or trifluoroacetic acid derivatives. Advanced techniques like fluorination reactions and directed ortho-metalation strategies are often employed to achieve high regioselectivity and yield. The purity of this compound is crucial for downstream applications, necessitating rigorous purification protocols such as column chromatography or recrystallization to remove any potential impurities that could affect reaction outcomes.

In conclusion,2,5-Bis(trifluoromethyl)-3-methylbenzyl chloride (CAS No. 1805586-08-6) represents a versatile intermediate with broad applicability across pharmaceuticals and agrochemicals. Its unique structural features—particularly the combination of multiple trifluoromethyl groups and a reactive benzyl chloride moiety—make it an indispensable tool for synthetic chemists aiming to develop next-generation therapeutics and crop protection agents. As research continues to uncover new methodologies for functionalizing halogenated aromatic compounds,2,5-Bis(trifluoromethyl)-3-methylbenzyl chloride is poised to remain at forefront of medicinal chemistry innovation.